Cas no 2228636-89-1 (4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine)
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine
- EN300-1935208
- 2228636-89-1
-
- Inchi: 1S/C9H12BrN3O2/c10-7-5-9(13(14)15)8(12-6-7)3-1-2-4-11/h5-6H,1-4,11H2
- InChI Key: RQHZMRPZAPZJJJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])CCCCN
Computed Properties
- Exact Mass: 273.01129g/mol
- Monoisotopic Mass: 273.01129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.7Ų
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1935208-0.05g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-0.1g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-0.25g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-0.5g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-1.0g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1935208-2.5g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-5.0g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1935208-10.0g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1935208-1g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1935208-5g |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine |
2228636-89-1 | 5g |
$3977.0 | 2023-09-17 |
4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine
Professional Introduction to Compound with CAS No. 2228636-89-1 and Product Name: 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine
The compound with CAS No. 2228636-89-1 and the product name 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and nitro substituents on the pyridine ring, combined with the amine functional group at the terminal position of a butyl chain, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.
Recent research in the field of bioorganic chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridine core in 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine is particularly noteworthy, as it serves as a versatile scaffold for medicinal chemists. Pyridine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The introduction of electron-withdrawing groups such as bromo and nitro further modulates the electronic properties of the ring, enhancing its reactivity and interactions with biological targets.
In the context of drug discovery, the amine functionality at the C1 position of the butyl chain provides a reactive site for further chemical modifications. This allows for the facile synthesis of more complex derivatives through techniques such as coupling reactions, which are essential for optimizing pharmacokinetic and pharmacodynamic properties. The butyl chain itself contributes to the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and tissue distribution.
One of the most compelling aspects of 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine is its potential application in targeted therapy. The bromo and nitro substituents on the pyridine ring can be exploited to develop molecules that exhibit high selectivity for specific biological pathways. For instance, studies have shown that such substitutions can enhance binding affinity to certain enzymes or receptors involved in diseases such as cancer and inflammation. The butan-1-amine moiety further allows for fine-tuning of solubility and metabolic stability, making this compound an attractive lead for structure-based drug design.
Advances in computational chemistry have also played a pivotal role in understanding the behavior of 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine. Molecular modeling techniques enable researchers to predict how this compound might interact with biological targets at an atomic level. This approach has been instrumental in identifying key structural features that contribute to its activity, thereby guiding synthetic efforts toward more potent derivatives. Additionally, computational methods have been used to assess potential side effects and toxicity profiles, ensuring that promising candidates are prioritized for further development.
The synthesis of 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic substitution reactions to introduce the bromo and nitro groups onto the pyridine ring, followed by amide bond formation to attach the butyl chain. Recent improvements in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and waste generation.
From a medicinal chemistry perspective, one of the most exciting applications of 4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine lies in its potential as an intermediate for developing novel small-molecule drugs. Its unique structural features make it suitable for modulating various biological pathways, including those involved in neurodegenerative diseases, autoimmune disorders, and infectious diseases. Researchers are exploring its utility as a precursor for molecules that can inhibit key enzymes or disrupt protein-protein interactions relevant to these conditions.
The role of biotransformation studies cannot be overstated when evaluating compounds like 4-(5-bromo-3-nitropyridin-2-yibutanamidemine). Understanding how this molecule is metabolized within living systems is crucial for predicting its therapeutic efficacy and safety profile. Advances in metabolomics have provided insights into how different tissues process this compound, revealing pathways that could be exploited to enhance its bioavailability or reduce off-target effects.
In conclusion, 4-(5-bromo--nitropyridin--butanamidemine) (CAS No. 2228636--89--1) represents a significant contribution to modern pharmaceutical research. Its unique structural composition offers a wealth of opportunities for developing novel therapeutic agents with high selectivity and efficacy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.
2228636-89-1 (4-(5-bromo-3-nitropyridin-2-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)